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Cat. No.: B1655395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclopentyl tosylate (CAS No. 3558-06-3) is a valuable reagent in organic synthesis,

frequently employed as an alkylating agent in the development of pharmaceutical

intermediates. As with many reactive chemical species, a thorough understanding of its

potential hazards and the implementation of appropriate safety protocols are paramount to

ensure the well-being of laboratory personnel. This technical guide provides an in-depth

overview of the known and potential hazards associated with Cyclopentyl tosylate, outlines

detailed safety precautions, and offers guidance on emergency procedures. This document is

intended to serve as a comprehensive resource for researchers, scientists, and drug

development professionals to foster a safe and compliant laboratory environment.

Hazard Identification and Classification
Cyclopentyl tosylate is classified as an irritant and is suspected to have genotoxic properties

due to its nature as an alkylating agent. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following hazard statements for

Cyclopentyl tosylate[1]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Based on these classifications, the corresponding GHS pictogram is the exclamation mark.

Table 1: GHS Classification for Cyclopentyl Tosylate[1]

Hazard Class Category Hazard Statement Pictogram

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
Exclamation Mark

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
Exclamation Mark

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

3
H335: May cause

respiratory irritation
Exclamation Mark

Toxicological Properties
While specific quantitative toxicity data for Cyclopentyl tosylate, such as LD50 and LC50

values, are not readily available in the public domain, the toxicological profile can be inferred

from its chemical class (sulfonate esters) and its function as an alkylating agent.

2.1. Acute Toxicity

Data on the acute oral, dermal, and inhalation toxicity of Cyclopentyl tosylate is limited.

However, based on its GHS classification, it is expected to cause irritation upon contact with

the skin, eyes, and respiratory system[1]. For context, Table 2 provides acute toxicity data for

related sulfonate compounds.

Table 2: Acute Toxicity Data for Related Sulfonate Compounds
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Compound CAS No. Oral LD50 (rat)
Dermal LD50
(rabbit)

Inhalation
LC50 (rat)

Cyclopentyl

tosylate
3558-06-3 Not available Not available Not available

Ethyl p-

toluenesulfonate
80-40-0

Toxic if

swallowed (GHS

Category 3)[2]

Not available Not available

Methyl p-

toluenesulfonate
80-48-8

Harmful if

swallowed[3]
Not available Not available

2.2. Genotoxicity and Carcinogenicity

Cyclopentyl tosylate, as a sulfonate ester, is an alkylating agent. Alkylating agents are a class

of compounds that can transfer an alkyl group to nucleophilic sites in biological

macromolecules, including DNA. This alkylation of DNA can lead to mutations and is a

significant concern for potential genotoxicity and carcinogenicity. While specific studies on

Cyclopentyl tosylate are lacking, the general mechanism of genotoxicity for alkylating agents

is well-established.

Potential Genotoxic Mechanism of Cyclopentyl Tosylate

Exposure Cellular Interaction Potential Outcomes

Cyclopentyl tosylate DNA Alkylation
(Alkylation of nucleophilic sites, e.g., N7 of guanine)

Cellular uptake Formation of
DNA Adducts

Failure of
DNA Repair Mechanisms Somatic Cell Mutation Carcinogenesis

Click to download full resolution via product page

Caption: Genotoxic mechanism of alkylating agents.

Experimental Protocols for Safety Assessment
Standardized protocols are crucial for evaluating the safety of chemical compounds. The

following are outlines of key experimental methodologies relevant to the hazards identified for
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Cyclopentyl tosylate.

3.1. Skin Irritation Test (Based on OECD Guideline 404)

Experimental Workflow for Skin Irritation Assessment

Start: Test Substance
(Cyclopentyl tosylate)

Apply 0.5 mL (liquid) or 0.5 g (solid)
to a gauze patch

Apply patch to shaved skin of
albino rabbit for 4 hours

Remove patch and wash
treated area

Observe and grade for erythema and edema
at 1, 24, 48, and 72 hours post-removal

Calculate mean scores for each
observation period

Classify irritation potential based on
mean scores

End: Report Findings
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Click to download full resolution via product page

Caption: Workflow for in vivo skin irritation testing.

3.2. Eye Irritation Test (Based on OECD Guideline 405)

A single dose of Cyclopentyl tosylate would be applied to the conjunctival sac of one eye of

an albino rabbit. The eye is then observed for signs of irritation, such as redness, swelling, and

discharge, at specified intervals (e.g., 1, 24, 48, and 72 hours). The severity of the reactions is

scored to determine the irritation potential.

3.3. Bacterial Reverse Mutation Test (Ames Test - Based on OECD Guideline 471)

This in vitro test assesses the mutagenic potential of a substance. Different strains of

Salmonella typhimurium and Escherichia coli with pre-existing mutations are exposed to

varying concentrations of Cyclopentyl tosylate, both with and without metabolic activation (S9

mix). A significant increase in the number of revertant colonies compared to the control

indicates a mutagenic effect.

Safe Handling and Storage
Given the hazardous nature of Cyclopentyl tosylate, strict adherence to safety protocols is

mandatory.

4.1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against chemical exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection Chemical safety goggles and/or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood. If the potential for inhalation exists, a

NIOSH-approved respirator with an appropriate

cartridge should be used.

4.2. Handling and Storage

Handling: All manipulations of Cyclopentyl tosylate should be performed in a well-ventilated

chemical fume hood. Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust or

vapors.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong bases.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

Cyclopentyl tosylate.

5.1. First-Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of skin contact: Immediately wash skin with soap and plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Seek medical attention if irritation

develops or persists.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.
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If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

5.2. Fire-Fighting Measures

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific hazards arising from the chemical: Thermal decomposition can produce toxic fumes

of sulfur oxides and carbon oxides.

Special protective equipment for firefighters: Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

5.3. Accidental Release Measures

Personal precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 4.1.

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for cleaning up: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.

Logical Framework for Hazard Management
A systematic approach to hazard management is essential for maintaining a safe laboratory

environment.
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Logical Framework for Cyclopentyl Tosylate Hazard Management

Hazard Identification
(Skin/Eye/Respiratory Irritant,

Potential Genotoxin)

Risk Assessment
(Evaluate exposure potential and severity)

Emergency Preparedness
(First Aid, Spill Kits)

Implementation of Control Measures

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Monitoring and Review
(Regular inspection of controls,

health surveillance)

Click to download full resolution via product page

Caption: A hierarchical approach to managing chemical hazards.

Conclusion
Cyclopentyl tosylate is a valuable synthetic tool that requires careful handling due to its

irritant properties and potential genotoxicity. By understanding the hazards, implementing

robust safety protocols, and being prepared for emergencies, researchers can work with this

compound in a safe and responsible manner. This guide provides a foundational framework for

achieving this goal, and it is incumbent upon all users to supplement this information with

institution-specific safety procedures and to remain vigilant in their laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1655395?utm_src=pdf-body-img
https://www.benchchem.com/product/b1655395?utm_src=pdf-body
https://www.benchchem.com/product/b1655395?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Cyclopentyl 4-methylbenzene-1-sulfonate | C12H16O3S | CID 317685 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Ethyl p-methylbenzenesulfonate | C9H12O3S | CID 6638 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Methyl p-tosylate(80-48-8)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

To cite this document: BenchChem. [Cyclopentyl Tosylate: A Technical Guide to Hazards and
Safety Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1655395#hazards-and-safety-precautions-for-
handling-cyclopentyl-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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